Cas no 2227873-36-9 ((1S)-1-(2-methyl-1,3-thiazol-5-yl)ethan-1-amine)

(1S)-1-(2-Methyl-1,3-thiazol-5-yl)ethan-1-amine is a chiral amine derivative featuring a thiazole ring, a structural motif of significance in medicinal and agrochemical applications. The compound’s stereospecific (S)-configuration enhances its potential as a building block for enantioselective synthesis, particularly in the development of biologically active molecules. Its thiazole moiety contributes to stability and binding affinity in target interactions, making it valuable for pharmaceutical research, such as kinase inhibitors or antimicrobial agents. The methyl substitution at the thiazole ring further modulates electronic and steric properties, allowing fine-tuning in molecular design. High purity and well-defined stereochemistry ensure reproducibility in synthetic applications. Suitable for use in asymmetric catalysis and drug discovery, this compound offers versatility in organic and medicinal chemistry.
(1S)-1-(2-methyl-1,3-thiazol-5-yl)ethan-1-amine structure
2227873-36-9 structure
Product Name:(1S)-1-(2-methyl-1,3-thiazol-5-yl)ethan-1-amine
CAS No:2227873-36-9
MF:C6H10N2S
MW:142.221999645233
CID:5875945
PubChem ID:42151707
Update Time:2025-06-07

(1S)-1-(2-methyl-1,3-thiazol-5-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • (1S)-1-(2-methyl-1,3-thiazol-5-yl)ethan-1-amine
    • 2227873-36-9
    • EN300-1745197
    • Inchi: 1S/C6H10N2S/c1-4(7)6-3-8-5(2)9-6/h3-4H,7H2,1-2H3/t4-/m0/s1
    • InChI Key: KFBMUDZSWMAOGG-BYPYZUCNSA-N
    • SMILES: S1C(C)=NC=C1[C@H](C)N

Computed Properties

  • Exact Mass: 142.05646950g/mol
  • Monoisotopic Mass: 142.05646950g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 97.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 67.2Ų

(1S)-1-(2-methyl-1,3-thiazol-5-yl)ethan-1-amine Pricemore >>

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